Cas no 2373-00-4 (1,3,5,7-Tetrathiocane)

1,3,5,7-Tetrathiocane structure

1,3,5,7-Tetrathiocane structure

Product Name:1,3,5,7-Tetrathiocane

CAS No:2373-00-4

Molecular Formula:C₄H₈S₄

Molecular Weight:184.36632

CID:277196

PubChem ID:137565

1,3,5,7-Tetrathiocane Properties

Names and Identifiers

- 1,3,5,7-Tetrathiocane
- 1,3,5,7-Tetrathiacyclooctane
- 1,3,5,7-Tetrathiocyclooctane
- 2373-00-4
- QRGGVNODEBZTBI-UHFFFAOYSA-N
- 1,3,5,7-Tetrathiocan
- DTXSID30178403
- +Expand
- InChIKey： QRGGVNODEBZTBI-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H8S4/c1-5-2-7-4-8-3-6-1/h1-4H2
- SMILES： S1CSCSCSC1

Computed Properties

Exact Mass: 183.95104
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 183.951
Heavy Atom Count: 8
Complexity: 32
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 0
Refractive Index: 1.651
Boiling Point: 310°Cat760mmHg
Flash Point: 238.6°C
Density: 1.318

1,3,5,7-Tetrathiocane Related Literature

1. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
2. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
3. Applications of magnetic and electromagnetic forces in micro-analytical systems

M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
4. Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†

Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
5. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344
6. Front cover

Food Funct., 2021,12, 5671-5671
7. Mineralogical chemistry

J. Chem. Soc., Abstr., 1901,80, B247-B252
8. Enzyme mimicking inorganic hybrid Ni@MnO2 for colorimetric detection of uric acid in serum samples†

Jaya Pal,Tarasankar Pal RSC Adv., 2016,6, 83738-83747
9. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
10. Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†

Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478

2373-00-4 (1,3,5,7-Tetrathiocane) Related Products

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